Cas no 21758-09-8 (3-(4-Methylphenyl)pent-2-enoic acid)

3-(4-Methylphenyl)pent-2-enoic acid is a substituted pentenoic acid derivative featuring a 4-methylphenyl group at the β-position of the unsaturated carboxylic acid backbone. This compound is of interest in synthetic organic chemistry due to its conjugated double bond system and aromatic substituent, which make it a versatile intermediate for further functionalization. The presence of the methyl group on the phenyl ring enhances its stability while retaining reactivity for electrophilic or nucleophilic transformations. Its structural features are useful in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals, where controlled modification of the α,β-unsaturated acid moiety is required. The compound is typically handled under inert conditions to preserve its integrity.

3-(4-Methylphenyl)pent-2-enoic acid structure

21758-09-8 structure

Product Name:3-(4-Methylphenyl)pent-2-enoic acid

CAS No:21758-09-8

MF:C₁₂H₁₄O₂

MW:190.238363742828

CID:2936889

Update Time:2025-10-25

3-(4-Methylphenyl)pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-methylphenyl)pent-2-enoic acid
- CID 67492443
- Z1258578388
- 3-(4-Methylphenyl)pent-2-enoic acid
- Inchi： 1S/C12H14O2/c1-3-10(8-12(13)14)11-6-4-9(2)5-7-11/h4-8H,3H2,1-2H3,(H,13,14)
- InChI Key： RLCKVRQDOMHDIV-UHFFFAOYSA-N
- SMILES： OC(C=C(CC)C1C=CC(C)=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 223
XLogP3: 3.3
Topological Polar Surface Area: 37.3

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M357118-10mg	3-(4-methylphenyl)pent-2-enoic Acid	21758-09-8	10mg	$ 50.00	2022-06-03
TRC	M357118-50mg	3-(4-methylphenyl)pent-2-enoic Acid	21758-09-8	50mg	$ 185.00	2022-06-03
TRC	M357118-100mg	3-(4-methylphenyl)pent-2-enoic Acid	21758-09-8	100mg	$ 295.00	2022-06-03